Cas no 2034496-37-0 (N-(1r,4r)-4-(5-fluoropyrimidin-2-yl)oxycyclohexyl-6-(trifluoromethyl)pyridine-3-carboxamide)

• Product Name: N-(1r,4r)-4-(5-fluoropyrimidin-2-yl)oxycyclohexyl-6-(trifluoromethyl)pyridine-3-carboxamide
• CAS No: 2034496-37-0
• MF: C₁₇H₁₆F₄N₄O₂
• MW: 384.3282
• CID: 5352126
• Update Time: 2025-10-29

N-(1r,4r)-4-(5-fluoropyrimidin-2-yl)oxycyclohexyl-6-(trifluoromethyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• FJCUZJWTPYHGJP-JOCQHMNTSA-N
• N-((1r,4r)-4-((5-fluoropyrimidin-2-yl)oxy)cyclohexyl)-6-(trifluoromethyl)nicotinamide
• N-[4-(5-fluoropyrimidin-2-yl)oxycyclohexyl]-6-(trifluoromethyl)pyridine-3-carboxamide
• N-(1r,4r)-4-(5-fluoropyrimidin-2-yl)oxycyclohexyl-6-(trifluoromethyl)pyridine-3-carboxamide

• Inchi： 1S/C17H16F4N4O2/c18-11-8-23-16(24-9-11)27-13-4-2-12(3-5-13)25-15(26)10-1-6-14(22-7-10)17(19,20)21/h1,6-9,12-13H,2-5H2,(H,25,26)
• InChI Key： FJCUZJWTPYHGJP-UHFFFAOYSA-N
• SMILES： FC1=C([H])N=C(N=C1[H])OC1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])N([H])C(C1=C([H])N=C(C(F)(F)F)C([H])=C1[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 492
• XLogP3: 2.8
• Topological Polar Surface Area: 77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-(1r,4r)-4-(5-fluoropyrimidin-2-yl)oxycyclohexyl-6-(trifluoromethyl)pyridine-3-carboxamide

N-(1r,4r)-4-(5-Fluoropyrimidin-2-yl)oxycyclohexyl-6-(trifluoromethyl)pyridine-3-carboxamide (CAS No. 2034496-37-0): A Comprehensive Overview

N-(1r,4r)-4-(5-Fluoropyrimidin-2-yl)oxycyclohexyl-6-(trifluoromethyl)pyridine-3-carboxamide (CAS No. 2034496-37-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as Compound 2034496-37-0, is characterized by its intricate molecular architecture, which includes a fluoropyrimidine moiety and a trifluoromethyl-substituted pyridine ring. These structural elements contribute to its pharmacological properties and make it a promising candidate for various therapeutic interventions.

The synthesis of N-(1r,4r)-4-(5-fluoropyrimidin-2-yl)oxycyclohexyl-6-(trifluoromethyl)pyridine-3-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have facilitated the efficient and scalable production of this compound, making it more accessible for both academic research and industrial applications. The synthesis typically begins with the preparation of the cyclohexylamine derivative, followed by the introduction of the fluoropyrimidine and trifluoromethyl groups through carefully designed reactions.

In terms of its biological activity, N-(1r,4r)-4-(5-fluoropyrimidin-2-yl)oxycyclohexyl-6-(trifluoromethyl)pyridine-3-carboxamide has shown promising results in preclinical studies. Research has demonstrated that this compound exhibits potent antiproliferative effects against various cancer cell lines, particularly those derived from solid tumors such as lung, breast, and colorectal cancers. The mechanism of action is believed to involve the inhibition of key enzymes involved in DNA synthesis and repair, thereby disrupting the cell cycle and inducing apoptosis.

Furthermore, studies have explored the potential of N-(1r,4r)-4-(5-fluoropyrimidin-2-yl)oxycyclohexyl-6-(trifluoromethyl)pyridine-3-carboxamide as an antiviral agent. Preliminary data suggest that this compound may have activity against certain RNA viruses, including influenza and coronaviruses. The exact mechanism by which it exerts its antiviral effects is still under investigation, but it is hypothesized that it may interfere with viral replication or inhibit viral entry into host cells.

The pharmacokinetic properties of N-(1r,4r)-4-(5-fluoropyrimidin-2-yl)oxycyclohexyl-6-(trifluoromethyl)pyridine-3-carboxamide have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which makes it suitable for once-daily dosing regimens. Additionally, the compound shows minimal toxicity at therapeutic concentrations, further supporting its potential for clinical development.

In the context of drug discovery and development, N-(1r,4r)-4-(5-fluoropyrimidin-2-yl)oxycyclohexyl-6-(trifluoromethyl)pyridine-3-carboxamide represents an exciting opportunity for researchers and pharmaceutical companies alike. Its unique chemical structure and diverse biological activities make it a valuable lead compound for further optimization and clinical evaluation. Ongoing studies are focused on optimizing its pharmacological properties through structure-based drug design approaches and evaluating its efficacy in more advanced preclinical models.

The potential applications of N-(1r,4r)-4-(5-fluoropyrimidin-2-yl)oxycyclohexyl-6-(trifluoromethyl)pyridine-3-carboxamide extend beyond oncology and virology. Researchers are also exploring its use in other therapeutic areas such as neurodegenerative diseases and inflammatory disorders. The multifaceted nature of this compound highlights its versatility and underscores the importance of continued research to fully understand its therapeutic potential.

In conclusion, N-(1r,4r)-4-(5-fluoropyrimidin-2-yl)oxycyclohexyl-6-(trifluoromethyl)pyridine-3-carboxamide (CAS No. 2034496-37-0) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic uses of this compound will emerge, paving the way for innovative treatments in various medical fields.